N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-[3-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C15H12F4N2S/c16-13-7-2-1-4-10(13)9-20-14(22)21-12-6-3-5-11(8-12)15(17,18)19/h1-8H,9H2,(H2,20,21,22)
• InChI Key: FBXAHPUMLDZSIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=S)NC2=CC=CC(=C2)C(F)(F)F)F
• Molecular Formula: C15H12F4N2S
• Molecular Weight: 328.3 g/mol

Description

N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science. This compound is a thiourea derivative that has been synthesized through a variety of methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea is not well understood. However, it has been suggested that this compound may exert its antitumor activity through the inhibition of protein tyrosine phosphatases, which are enzymes that are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been shown to possess various biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and analgesic properties, this compound has been shown to possess antifungal and antibacterial properties, making it a potential candidate for the treatment of various fungal and bacterial infections.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea in lab experiments is its potential applications in various fields of scientific research. Additionally, this compound is relatively easy to synthesize, making it readily available for use in scientific studies. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea. One potential direction is the further investigation of its mechanism of action, which may provide insights into its potential applications in various fields of scientific research. Additionally, future studies may focus on the development of more efficient synthesis methods for this compound, as well as the exploration of its potential applications in the field of environmental science.

Synthesis Methods

The synthesis of N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea can be achieved through various methods, including the reaction of 2-fluorobenzylamine with 3-(trifluoromethyl)phenylisothiocyanate in the presence of a base such as triethylamine. Another method involves the reaction of 2-fluorobenzylamine with 3-(trifluoromethyl)phenylisocyanate in the presence of a base such as potassium carbonate.

Scientific Research Applications

N-(2-fluorobenzyl)-N'-[3-(trifluoromethyl)phenyl]thiourea has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, this compound has been shown to possess antitumor activity, making it a potential candidate for cancer treatment. Additionally, this compound has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.